Cas no 24562-68-3 (2H-1-Benzothiopyran, 5,6,7,8-tetrahydro-2,4-diphenyl-)

• Product Name: 2H-1-Benzothiopyran, 5,6,7,8-tetrahydro-2,4-diphenyl-
• CAS No: 24562-68-3
• MF: C₂₁H₂₀S
• MW: 304.448504447937
• CID: 1418697
• PubChem ID: 12234363
• Update Time: 2025-04-20

2H-1-Benzothiopyran, 5,6,7,8-tetrahydro-2,4-diphenyl- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzothiopyran, 5,6,7,8-tetrahydro-2,4-diphenyl-
• 2,4-diphenyl-5,6,7,8-tetrahydro-2H-thiochromene
• 24562-68-3
• DTXSID30481666

• Inchi： 1S/C21H20S/c1-3-9-16(10-4-1)19-15-21(17-11-5-2-6-12-17)22-20-14-8-7-13-18(19)20/h1-6,9-12,15,21H,7-8,13-14H2
• InChI Key： PNHZHIORHXDKNH-UHFFFAOYSA-N
• SMILES： S1C(C2C=CC=CC=2)C=C(C2C=CC=CC=2)C2=C1CCCC2

Computed Properties

• Exact Mass: 304.1287
• Monoisotopic Mass: 304.12857181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 447
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 25.3Ų

Experimental Properties

• PSA: 0